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Compound of Interest

Compound Name: 4-Nitrobenzyl bromide

Cat. No.: B041307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-nitrobenzyl bromide
(CAS No. 100-11-8), a versatile reagent frequently utilized in organic synthesis, particularly in

pharmaceutical and chemical research. Due to its hazardous properties, a thorough

understanding of safe handling practices is crucial to minimize risks in the laboratory.

Chemical and Physical Properties
4-Nitrobenzyl bromide is a pale yellow crystalline solid.[1] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Nitrobenzyl Bromide
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Property Value Reference(s)

CAS Number 100-11-8 [1]

Molecular Formula C₇H₆BrNO₂ [1][2]

Molecular Weight 216.03 g/mol [1]

Appearance
Pale yellow to beige crystalline

solid/powder
[1][3][4]

Melting Point 98 - 100 °C / 208.4 - 212 °F [3]

Boiling Point Decomposes [1]

Flash Point > 100 °C / > 212 °F [3][4]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

acetone, and ether.

[1][4]

Stability
Stable under normal

conditions.[3]
[3]

Odor Odorless [3]

Hazard Identification and Classification
4-Nitrobenzyl bromide is classified as a hazardous substance and requires careful handling. It

is a potent lachrymator, meaning it causes irritation to the eyes and mucous membranes,

leading to tearing.[3][5] It is also corrosive and can cause severe skin burns and eye damage.

[3][5][6]

Table 2: GHS Hazard Classification for 4-Nitrobenzyl Bromide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/pdf/purification_strategies_for_removing_benzyl_chloride_from_reaction_mixtures.pdf
https://www.benchchem.com/pdf/purification_strategies_for_removing_benzyl_chloride_from_reaction_mixtures.pdf
https://www.osha.gov/sites/default/files/methods/surfacesampling.pdf
https://www.benchchem.com/pdf/purification_strategies_for_removing_benzyl_chloride_from_reaction_mixtures.pdf
https://www.benchchem.com/pdf/purification_strategies_for_removing_benzyl_chloride_from_reaction_mixtures.pdf
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://commonorganicchemistry.com/Rxn_Pages/Benzyl_Protection/Benzyl_Protection_BnBr_K2CO3.htm
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://www.benchchem.com/pdf/purification_strategies_for_removing_benzyl_chloride_from_reaction_mixtures.pdf
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://commonorganicchemistry.com/Rxn_Pages/Benzyl_Protection/Benzyl_Protection_BnBr_K2CO3.htm
https://www.benchchem.com/pdf/purification_strategies_for_removing_benzyl_chloride_from_reaction_mixtures.pdf
https://commonorganicchemistry.com/Rxn_Pages/Benzyl_Protection/Benzyl_Protection_BnBr_K2CO3.htm
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://www.benchchem.com/product/b041307?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://pim-resources.coleparmer.com/sds/11445.pdf
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://pim-resources.coleparmer.com/sds/11445.pdf
https://ademp.med.ubc.ca/lab-services/methods/
https://www.benchchem.com/product/b041307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage.

[5][6]

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage.
[5]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.
[7]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin.
[7]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled.
[7]

Corrosive to metals Category 1
H290: May be

corrosive to metals.
[7]

Signal Word: Danger[5][6]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 4-nitrobenzyl bromide to prevent exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Reference(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

may also be necessary.

[3][5]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure. Inspect gloves prior

to use and use proper glove

removal technique.

[3][5][6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

full-face respirator may be

required for spills or

emergencies.

[3][5]

Safe Handling and Storage
Handling:

Handle only in a well-ventilated area, preferably in a chemical fume hood.[4][8]

Avoid dust formation.[3][6]

Do not get in eyes, on skin, or on clothing.[3][4]
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Wash hands thoroughly after handling.[6]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[4][8]

Keep container tightly closed.[6]

Store in a corrosive resistant container.[7]

Incompatible materials include bases, strong oxidizing agents, alcohols, amines, and metals.

[3][5]

First Aid Measures
In case of exposure, immediate medical attention is required.[3][5]

Table 4: First Aid Procedures for 4-Nitrobenzyl Bromide Exposure
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Exposure Route First Aid Procedure Reference(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Immediate medical attention is

required.

[3][5][6]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove and wash

contaminated clothing before

reuse. Immediate medical

attention is required.

[3][5][6]

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. Do not use mouth-to-

mouth resuscitation.

Immediate medical attention is

required.

[3][5][6]

Ingestion

Do NOT induce vomiting. Call

a physician or poison control

center immediately. Rinse

mouth with water.

[3][5][6]

Accidental Release Measures and Disposal
Spill Cleanup:

Evacuate personnel to a safe area.[6]

Ensure adequate ventilation.[6]

Wear appropriate PPE as outlined in Section 3.[6]

For solid spills, sweep up and shovel into a suitable container for disposal. Avoid generating

dust.[3][5]
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Do not let the chemical enter the environment.[3][5]

Waste Disposal:

Dispose of contents/container to an approved waste disposal plant.[3][5]

Waste materials should be disposed of in accordance with local, regional, and national

regulations.[5]

One disposal method involves dissolving or mixing the material with a combustible solvent

and burning it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Experimental Protocols
The following are model experimental protocols for key safety and handling procedures. These

are illustrative and must be adapted to specific laboratory conditions and performed after a

thorough risk assessment.

Protocol for Demonstrating Incompatibility with a Base
(Hydrolysis)
Objective: To safely observe the reaction of 4-nitrobenzyl bromide with a common base

(sodium hydroxide) to understand its reactivity and the importance of avoiding contact with

incompatible materials.

Materials:

4-nitrobenzyl bromide

1 M Sodium hydroxide solution

Ethanol

Stir plate and stir bar

Round-bottom flask with reflux condenser

Thermometer
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pH paper or pH meter

Procedure:

In a chemical fume hood, dissolve a small, accurately weighed amount of 4-nitrobenzyl
bromide (e.g., 100 mg) in a minimal amount of ethanol in a round-bottom flask equipped

with a stir bar.

Slowly add a stoichiometric equivalent of 1 M sodium hydroxide solution dropwise while

stirring at room temperature.

Monitor the reaction temperature for any exotherm.

Periodically take a small aliquot of the aqueous layer and check the pH to monitor the

consumption of the base.

The reaction can be monitored by Thin Layer Chromatography (TLC) to observe the

disappearance of the starting material and the appearance of the hydrolysis product (4-

nitrobenzyl alcohol).

Upon completion, the reaction mixture can be neutralized with a dilute acid (e.g., 1 M HCl).

Protocol for Quenching Excess 4-Nitrobenzyl Bromide
Objective: To provide a safe and effective method for neutralizing unreacted 4-nitrobenzyl
bromide in a reaction mixture.

Materials:

Reaction mixture containing excess 4-nitrobenzyl bromide

10% aqueous sodium sulfite or sodium thiosulfate solution

Stir plate and stir bar

Addition funnel

Ice bath
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Procedure:

Cool the reaction vessel to 0-5 °C using an ice bath.

With vigorous stirring, slowly add a 10% aqueous solution of sodium sulfite or sodium

thiosulfate dropwise via an addition funnel.

Monitor the temperature of the reaction mixture to control any exotherm.

Continue the addition until the characteristic pale yellow color of the 4-nitrobenzyl bromide
fades, indicating its consumption.

Allow the mixture to stir for an additional 30 minutes at room temperature to ensure the

reaction is complete.

Proceed with the standard aqueous workup for the desired product.

Protocol for Surface Decontamination and Verification
Objective: To detail a procedure for cleaning a laboratory surface contaminated with 4-
nitrobenzyl bromide and verifying the effectiveness of the decontamination.

Materials:

Decontaminating solution: 10% aqueous sodium sulfite or a suitable commercial

decontaminating agent.

Wipe sampling kit (e.g., sterile gauze pads, wetting agent like isopropanol)

10 cm x 10 cm template

Vials for sample collection

Appropriate PPE

Procedure:

Decontamination:
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Wearing appropriate PPE, gently cover the spill with an absorbent material to prevent

aerosolization.

Saturate the absorbent material with the decontaminating solution and allow a contact

time of at least 30 minutes.

Carefully collect the soaked absorbent material and place it in a labeled hazardous waste

container.

Wipe the affected area with fresh decontaminating solution, starting from the outside and

working inwards.

Wipe the area with a clean, water-dampened cloth to remove any residual

decontaminating agent.

Dispose of all cleaning materials as hazardous waste.

Verification (Wipe Sampling):

Place a 10 cm x 10 cm template over the decontaminated area.

Moisten a sterile gauze pad with a suitable solvent (e.g., isopropanol).

Wipe the entire area within the template first in one direction (e.g., horizontally) and then in

the perpendicular direction (vertically), folding the wipe between directions.

Place the wipe sample in a labeled vial for analysis.

Analyze the wipe sample using a suitable analytical method, such as High-Performance

Liquid Chromatography (HPLC) with UV detection, to confirm the absence of 4-
nitrobenzyl bromide.

Visualizations of Safety Workflows
The following diagrams illustrate key decision-making processes for handling 4-nitrobenzyl
bromide.
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Spill of 4-Nitrobenzyl Bromide Detected

Alert personnel in the area
and evacuate if necessary

Assess the spill size
and potential for exposure

Is it a minor, manageable spill?

Major Spill Procedure

No

Don appropriate PPE:
- Respirator

- Chemical resistant gloves
- Safety goggles and face shield

- Lab coat

Yes

Report the incident

Contain the spill with
absorbent material

Apply decontaminating solution
(e.g., 10% sodium sulfite)

Collect waste into a
labeled hazardous waste container

Decontaminate the area
and equipment

Dispose of all waste
according to regulations
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Exposure to
4-Nitrobenzyl Bromide Route of Exposure?

Skin Contact
Skin

Eye ContactEyes

Inhalation
Inhalation

Ingestion

Ingestion

Immediately flush with plenty of water
for at least 15 minutes.

Remove contaminated clothing.

Immediately flush eyes with plenty of water
for at least 15 minutes, including under eyelids.

Move to fresh air.
Provide oxygen if breathing is difficult.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 4-
Nitrobenzyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041307#safety-and-handling-precautions-for-4-
nitrobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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